
(Z)-Roxithromycin-d7 certificate of analysis and
purity assessment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z)-Roxithromycin-d7

Cat. No.: B1154947 Get Quote

An In-depth Technical Guide on (Z)-Roxithromycin-d7: Certificate of Analysis and Purity

Assessment

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the certificate of analysis and purity

assessment of (Z)-Roxithromycin-d7. It includes detailed experimental protocols and visual

representations of the analytical workflow and the compound's mechanism of action.

Certificate of Analysis
The following tables summarize the key analytical data for a representative batch of (Z)-
Roxithromycin-d7.

Table 1: General Information
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Parameter Specification

Product Name (Z)-Roxithromycin-d7

Chemical Name

(3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,Z)-6-

(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-

methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-

7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-

4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-

yl)oxy)-10-(((2-(methoxy-d3)ethoxy-1,1,2,2-

d4)methoxy)imino)-3,5,7,9,11,13-

hexamethyloxacyclotetradecan-2-one

Molecular Formula C₄₁H₆₉D₇N₂O₁₅

Molecular Weight 844.1 g/mol

CAS Number Not available

Appearance White to off-white solid

Storage Store at 2-8 °C in a well-closed container.

Table 2: Purity and Impurity Profile
Analysis Method Result

Chromatographic Purity (HPLC) 99.5%

Related Substance A (E-isomer) 0.15%

Related Substance B (N-desmethyl) 0.10%

Any other individual impurity < 0.10%

Total Impurities 0.5%

Residual Solvents Meets USP <467> requirements

Water Content (Karl Fischer) 0.3%

Assay (on as-is basis) 99.2%
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Table 3: Spectroscopic and Physical Data
Test Result

¹H-NMR
The spectrum is consistent with the chemical

structure of (Z)-Roxithromycin-d7.

Mass Spectrometry (ESI+)
m/z = 845.6 [M+H]⁺, consistent with the

molecular weight of (Z)-Roxithromycin-d7.

Specific Rotation -85.0° (c=1 in Chloroform)

Solubility Soluble in Chloroform, Methanol, and DMSO.

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient:

0-5 min: 20% B

5-25 min: 20-80% B

25-30 min: 80% B

30-31 min: 80-20% B

31-35 min: 20% B
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Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV at 210 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve 1 mg of (Z)-Roxithromycin-d7 in 1 mL of Mobile Phase B.

Mass Spectrometry (MS)
Instrumentation: A high-resolution mass spectrometer with an electrospray ionization (ESI)

source.

Ionization Mode: Positive ion mode (ESI+).

Scan Range: m/z 100-1000.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Sample Infusion: The sample is introduced via direct infusion or from the HPLC eluent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 400 MHz NMR spectrometer.

Solvent: Chloroform-d (CDCl₃).

Concentration: 10 mg/mL.

Experiment: ¹H-NMR.
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Number of Scans: 16.

Relaxation Delay: 1.0 s.

Pulse Width: 10 µs.

Acquisition Time: 4.0 s.

Spectral Width: 8000 Hz.

Visualizations
The following diagrams illustrate the experimental workflow for purity assessment and the

mechanism of action of Roxithromycin.
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Sample Preparation

Analytical Testing

Data Analysis & Reporting

Start: (Z)-Roxithromycin-d7 Sample

Dissolve in appropriate solvent

HPLC Analysis
(Purity and Impurities)

Mass Spectrometry
(Identity Confirmation)

NMR Spectroscopy
(Structural Confirmation)

Analyze Data
(Chromatograms, Spectra)

Generate Certificate of Analysis

End: Final Report

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Ribosome (70S)

Protein Synthesis

50S Subunit 30S Subunit

mRNA tRNA (A-site)

tRNA (P-site)

Translocation

Growing Polypeptide Chain

(Z)-Roxithromycin-d7

Binds to

Inhibits Translocation

Click to download full resolution via product page

To cite this document: BenchChem. [(Z)-Roxithromycin-d7 certificate of analysis and purity
assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154947#z-roxithromycin-d7-certificate-of-analysis-
and-purity-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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